Cas no 131747-42-7 (6-(Trifluoromethyl)pyridine-2-carboxylic acid)

6-(Trifluoromethyl)pyridine-2-carboxylic acid is a versatile fluorinated pyridine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural rigidity. High purity grades are available to meet stringent research and industrial requirements, ensuring reliable performance in synthetic applications.
6-(Trifluoromethyl)pyridine-2-carboxylic acid structure
131747-42-7 structure
Product Name:6-(Trifluoromethyl)pyridine-2-carboxylic acid
CAS No:131747-42-7
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD02180819
CID:64130
PubChem ID:14761453
Update Time:2025-05-27

6-(Trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)picolinic acid
    • 6-Trifluoromethylpyridine-2-carboxylic acid
    • 6-(Trifluoromethyl)pyridine-2-carboxylic acid
    • 6-(Trifluoromethyl)-2-pyridinecarboxylic Acid
    • 2-TRIFLUOROMETHYL-6-PYRIDINECARBOXYLIC ACID
    • 2-(Trifluoromethyl)-6-pyridinecarboxylic acid
    • 6-TrifluoroMethyl-2-pyridinecarboxylic acid
    • 6-(trifluoroMethyl)pyridin-2-carboxylic acid
    • 6-(Trifluoromethyl)picolinic acid, 2-Carboxy-6-(trifluoromethyl)pyridine
    • 2-Pyridinecarboxylic acid, 6-(trifluoromethyl)-
    • 6-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLIC ACID
    • 6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLICACID
    • PubChem15170
    • 2-Trifluoromethyl-6-pyridinecarboxylicacid
    • 6-(Trifluoromethyl)pyridine-2-carboxylicacid97%
    • 6-(Trifluoromethyl)pyridine-2-carboxylic acid 97%
    • 6-(trifluoromethyl)picolinic acid;6-(Trifluoromethyl)pyridine-2-carboxylic Acid
    • SY023407
    • W-205369
    • BCP28159
    • FS-2389
    • DTXSID30563698
    • 131747-42-7
    • AKOS005063820
    • 6-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
    • AB11449
    • EN300-96296
    • MFCD02180819
    • T3270
    • CS-W007960
    • AM20050763
    • Z1201621669
    • A2763
    • SCHEMBL496206
    • AC-23039
    • FT-0649977
    • BBL102545
    • DB-011844
    • 155377-07-4
    • STL556348
    • MDL： MFCD02180819
    • Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-3-1-2-4(11-5)6(12)13/h1-3H,(H,12,13)
    • InChI Key： OKBHXGBLXDNJJD-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C(=O)O)N=1)(F)F

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 191.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.484
  • Melting Point: 155.0 to 159.0 deg-C
  • Boiling Point: 263°C at 760 mmHg
  • Flash Point: 112.8±27.3 °C
  • Refractive Index: 1.476
  • PSA: 50.19000
  • LogP: 1.79860

6-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

6-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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